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Technical Support Center: Migrating from
LegacySpectra to SpectraPro
This guide provides troubleshooting assistance and answers to frequently asked questions for

researchers, scientists, and drug development professionals transitioning from the

discontinued software, LegacySpectra, to the new SpectraPro platform.

Frequently Asked Questions (FAQs)
Q1: Why was LegacySpectra discontinued?

LegacySpectra was built on an older architecture that limited its ability to incorporate newer

data analysis algorithms and handle the increasing size and complexity of modern datasets. To

provide a more robust, scalable, and feature-rich platform, the decision was made to develop

SpectraPro as its successor.

Q2: Can I import my old LegacySpectra project files directly into SpectraPro?

No, direct import of LegacySpectra project files (.lsp) is not supported due to the significant

architectural differences between the two applications. However, you can export your raw data

from LegacySpectra in universal formats like CSV or TXT, which can then be imported into

SpectraPro.[1][2]

Q3: Does SpectraPro support the same analysis methods as LegacySpectra?
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SpectraPro supports all the core analysis methods of LegacySpectra and introduces several

new, advanced algorithms. Some methods may have different naming conventions or

parameter settings. Refer to the table below for a comparison of key analysis parameters.

Troubleshooting Guides
Issue 1: Data Import Failures
A common challenge when migrating to new software is ensuring that data is imported

correctly.[3] Errors during data import can arise from various issues, including incorrect file

formats, mismatched delimiters, or encoding problems.[1][4][5]

Question: I'm trying to import my CSV data exported from LegacySpectra, but SpectraPro is

giving me an error or displaying the data incorrectly. What should I do?

Answer:

Follow this step-by-step troubleshooting workflow to resolve common data import issues:

Verify File Format and Encoding:

Ensure your data is saved as a comma-separated values (.csv) file.

SpectraPro requires UTF-8 encoding for all imported text-based files to prevent issues

with special characters.[1][5] You can re-save your file with UTF-8 encoding using most

spreadsheet programs or text editors.

Check for Delimiter Mismatches:

LegacySpectra sometimes used semicolons as delimiters in its CSV exports, depending

on system locale.

SpectraPro defaults to using commas as delimiters.[1] During the import process in

SpectraPro, there is an option to specify the delimiter. Ensure this is set to the correct

character (e.g., comma, semicolon, tab).

Review Headers and Data Integrity:
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Confirm that your CSV file has a header row with unique column names.[4][5]

Check for any missing or extra columns in your data file compared to what SpectraPro

expects.[4]

Ensure there are no blank rows or special characters in the header or data rows that might

interfere with parsing.

Data Type Mismatches:

Verify that the data in each column matches the expected data type in SpectraPro (e.g.,

numeric, text, date).[1][4] Inconsistencies, such as text in a numeric column, can cause

import failures.
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Data Import Troubleshooting Workflow

Issue 2: Mismatched Analysis Results
After successfully importing your data, you may find that the analysis results from SpectraPro

differ from those you obtained with LegacySpectra. This is often due to differences in default

algorithm parameters.
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Question: My analysis in SpectraPro is producing different results for the same dataset I

analyzed in LegacySpectra. Why is this happening and how can I fix it?

Answer:

Discrepancies in results are typically due to updated algorithms or different default settings in

SpectraPro.

Parameter Mapping:

The core algorithms may have different parameter names or default values in SpectraPro.

Use the table below to map key parameters from LegacySpectra to their SpectraPro

equivalents.

Algorithm Versions:

SpectraPro may use newer, more accurate versions of statistical algorithms. Review the

SpectraPro documentation for details on the specific algorithms being used.

Baseline Correction and Normalization:

Ensure that any pre-processing steps, such as baseline correction and normalization, are

configured identically in both applications. Different methods can significantly impact the

final results.

Data Presentation: Parameter Mapping for Key Experiments
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LegacySpectra
Parameter

SpectraPro
Parameter

Default
(LegacySpectr
a)

Default
(SpectraPro)

Recommended
Action

Smoothing

Factor

Savitzky-Golay

Window
5 7

Adjust the

window size in

SpectraPro to

match your

previous analysis

if needed.

Peak Detection

Threshold
Prominence 0.1 0.05

Lowering the

prominence in

SpectraPro will

detect smaller

peaks.

Baseline

Correction

Asymmetric

Least Squares
Polynomial Asymmetric LS

Use the "Legacy

Polynomial"

option in

SpectraPro for

backward

compatibility.

Normalization

Method

Vector

Normalization
Area Max Intensity

Select "Area

Normalization" in

SpectraPro to

replicate

LegacySpectra's

results.

Experimental Protocols: Standard Operating Procedure for Cross-Software Validation

To ensure consistency when migrating your analysis workflows, follow this protocol:

Select a Gold Standard Dataset: Choose a well-characterized dataset with known expected

outcomes.
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Process in LegacySpectra: Run the dataset through your established workflow in

LegacySpectra and export the final results.

Replicate in SpectraPro:

Import the same raw dataset into SpectraPro.

Configure the analysis parameters according to the mapping table above to match the

LegacySpectra settings.

Execute the analysis.

Compare Results: Quantitatively compare the outputs from both software. If discrepancies

exist, perform a stepwise parameter adjustment in SpectraPro to identify the source of the

variation.
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Cross-Software Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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